Cas no 742113-54-8 ((E)-2-cyano-3-[1-(2,3-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide)

• Product Name: (E)-2-cyano-3-[1-(2,3-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• CAS No: 742113-54-8
• MF: C₂₄H₁₉Cl₂N₃O₃
• MW: 468.331963777542
• CID: 5994945
• PubChem ID: 2429959
• Update Time: 2023-12-13

(E)-2-cyano-3-[1-(2,3-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 742113-54-8
• Z27667591
• EN300-26615877
• 2-cyano-3-[1-(2,3-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• (E)-2-cyano-3-[1-(2,3-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide

• Inchi： 1S/C24H19Cl2N3O3/c1-14-10-16(15(2)29(14)20-5-3-4-19(25)23(20)26)11-17(13-27)24(30)28-18-6-7-21-22(12-18)32-9-8-31-21/h3-7,10-12H,8-9H2,1-2H3,(H,28,30)/b17-11+
• InChI Key： FYINJQUVWNJLFQ-GZTJUZNOSA-N
• SMILES： ClC1C(=CC=CC=1N1C(C)=CC(/C=C(\C#N)/C(NC2C=CC3=C(C=2)OCCO3)=O)=C1C)Cl

Computed Properties

• Exact Mass: 467.0803469g/mol
• Monoisotopic Mass: 467.0803469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 76.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles